Cas no 2137830-49-8 (7-Ethynyl-3-azabicyclo[4.1.0]heptane)

• Product Name: 7-Ethynyl-3-azabicyclo[4.1.0]heptane
• CAS No: 2137830-49-8
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 6518306
• PubChem ID: 165742188
• Update Time: 2025-08-02

7-Ethynyl-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-787723
• 2137830-49-8
• 7-ethynyl-3-azabicyclo[4.1.0]heptane
• 7-Ethynyl-3-azabicyclo[4.1.0]heptane

• Inchi： 1S/C8H11N/c1-2-6-7-3-4-9-5-8(6)7/h1,6-9H,3-5H2
• InChI Key： SHMZQKCEJQZTGL-UHFFFAOYSA-N
• SMILES： N1CCC2C(C#C)C2C1

Computed Properties

• Exact Mass: 121.089149355g/mol
• Monoisotopic Mass: 121.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12Ų

Additional information on 7-Ethynyl-3-azabicyclo[4.1.0]heptane

Recent Advances in the Study of 7-Ethynyl-3-azabicyclo[4.1.0]heptane (CAS: 2137830-49-8)

The compound 7-Ethynyl-3-azabicyclo[4.1.0]heptane (CAS: 2137830-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, featuring an ethynyl group and a nitrogen atom within a strained ring system, presents a promising platform for the development of novel bioactive molecules. Recent studies have focused on its synthesis, reactivity, and biological evaluation, shedding light on its utility in drug discovery.

One of the key advancements in the synthesis of 7-Ethynyl-3-azabicyclo[4.1.0]heptane involves the use of transition metal-catalyzed cyclization reactions, which enable efficient construction of the bicyclic core with high stereoselectivity. Researchers have reported improved yields and reduced reaction times by employing palladium and copper catalysts, making the compound more accessible for further derivatization. These synthetic methodologies are critical for scaling up production and exploring structure-activity relationships (SAR) in medicinal chemistry programs.

In terms of biological activity, preliminary studies have demonstrated that 7-Ethynyl-3-azabicyclo[4.1.0]heptane exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative diseases. Specifically, it has shown promise as a potential modulator of monoamine oxidase (MAO) activity, which is implicated in Parkinson's disease and depression. The ethynyl group is thought to contribute to the compound's ability to interact with the enzyme's active site, although further mechanistic studies are required to confirm this hypothesis.

Another area of interest is the compound's potential application in click chemistry. The ethynyl moiety allows for efficient conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been exploited in the development of targeted drug delivery systems and imaging probes. Recent work has highlighted the utility of 7-Ethynyl-3-azabicyclo[4.1.0]heptane as a versatile building block for bioconjugation, enabling the creation of multifunctional therapeutics with enhanced specificity and reduced off-target effects.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 7-Ethynyl-3-azabicyclo[4.1.0]heptane-derived compounds. Issues such as metabolic stability and bioavailability need to be addressed through systematic medicinal chemistry efforts. Recent computational studies have provided insights into the compound's ADME (absorption, distribution, metabolism, and excretion) profile, guiding the design of analogs with improved drug-like properties.

In conclusion, 7-Ethynyl-3-azabicyclo[4.1.0]heptane (CAS: 2137830-49-8) represents a valuable scaffold in chemical biology and drug discovery. Its unique structural features, combined with recent synthetic and biological advancements, position it as a promising candidate for further investigation. Future research should focus on elucidating its mechanism of action, expanding its therapeutic applications, and addressing current limitations to fully realize its potential in medicine.